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Compound of Interest

Compound Name: 1-(2-bromoethyl)-1H-pyrazole

CAS No.: 119291-22-4

Cat. No.: B049434

Get Quote

Executive Summary
1-(2-Bromoethyl)-1H-pyrazole (CAS: 119291-22-4) is a specialized heterocyclic building block

widely utilized in medicinal chemistry and organic synthesis.[1][2][3][4][5] It serves as a critical

electrophile for introducing the pyrazole moiety—a pharmacophore found in numerous anti-

inflammatory, analgesic, and kinase-inhibitor drugs—into complex molecular scaffolds.

This technical guide provides an exhaustive analysis of its nomenclature, structural

characterization, and synthetic utility, designed to serve as a self-validating reference for

research and development professionals.

Part 1: Nomenclature & Identifiers
Precise identification is the first step in reproducible science. The following tables consolidate

all recognized synonyms, registry numbers, and linear notations for 1-(2-bromoethyl)-1H-
pyrazole to ensure cross-database interoperability.

Table 1: Synonyms and Chemical Nomenclature
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Category Name / Synonym Context

IUPAC Name 1-(2-Bromoethyl)-1H-pyrazole Preferred systematic name.

Common Name 1-(2-Bromoethyl)pyrazole
Widely used in vendor

catalogs.

Inverted Name 1H-Pyrazole, 1-(2-bromoethyl)-
Used in CAS and chemical

indexing.[2]

Alternative Name
1-Bromo-2-(1H-pyrazol-1-

yl)ethane

Emphasizes the ethane

backbone.

Alternative Name 1-Bromo-2-pyrazolylethane Older nomenclature style.

Abbreviation Py-CH2CH2-Br Informal laboratory shorthand.

Table 2: Registry Numbers & Database Identifiers
Registry / Database Identifier Link / Verification

CAS Registry Number 119291-22-4

PubChem CID 642215

MDL Number MFCD03727235 Symyx / Biovia databases.[2]

Beilstein/Reaxys ID 74075 Organic chemistry database.

Molecular Formula C₅H₇BrN₂ Mass: 175.03 g/mol

Table 3: Linear Notations (Machine-Readable)
Notation Type String

SMILES BrCCN1N=CC=C1

InChI
InChI=1S/C5H7BrN2/c6-2-5-8-4-1-3-7-8/h1,3-

4H,2,5H2

InChIKey PFSTUXCXMBDZRM-UHFFFAOYSA-N

Part 2: Structural Characterization & Validation
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To ensure the integrity of your starting material, the compound must be validated against

expected physical and spectroscopic data. The following parameters define the "identity" of the

molecule beyond its name.

Physical Properties[2][4][6]
Appearance: Colorless to light yellow liquid.

Boiling Point: 80–82 °C at 2 Torr (vacuum distillation is required for purification).

Density: ~1.55 g/cm³.

Solubility: Soluble in DCM, Chloroform, DMF, DMSO; limited solubility in water.

Spectroscopic Validation (NMR Logic)
The identity of 1-(2-bromoethyl)-1H-pyrazole is confirmed by the distinct chemical shifts of the

ethyl linker and the pyrazole ring protons.

1H NMR Profile (Predicted in CDCl₃, 400 MHz):

Pyrazole Ring (Aromatic Zone):

δ 7.5–7.6 ppm (d, 1H): H-3 or H-5 position (deshielded by N).

δ 7.4–7.5 ppm (d, 1H): H-5 or H-3 position.

δ 6.2–6.3 ppm (t/dd, 1H): H-4 position (shielded relative to H-3/5).

Ethyl Linker (Aliphatic Zone):

δ 4.4–4.6 ppm (t, 2H, J ≈ 6-7 Hz):N-CH2-. This triplet is significantly deshielded due to the

direct attachment to the electronegative pyrazole nitrogen.

δ 3.6–3.8 ppm (t, 2H, J ≈ 6-7 Hz):-CH2-Br. This triplet appears upfield relative to the N-

CH2 group but is deshielded by the bromine atom.

Expert Insight: If the triplet at ~4.5 ppm is missing or shifted significantly upfield, suspect

hydrolysis (formation of the alcohol) or lack of alkylation (free pyrazole).
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Part 3: Synthetic Utility & Reactivity
Researchers utilize 1-(2-bromoethyl)-1H-pyrazole primarily as an electrophilic pyrazole donor.

The terminal bromide is a good leaving group, allowing nucleophiles (amines, thiols,

phenoxides) to displace it, thereby "installing" the pyrazole ring onto a target scaffold.

Synthesis Workflow
The standard synthesis involves the N-alkylation of pyrazole with an excess of 1,2-

dibromoethane. Excess dibromide is crucial to prevent the formation of the bis-pyrazole dimer

(where one ethyl chain links two pyrazole rings).

1H-Pyrazole
(Nucleophile) N-Anion Formation

Deprotonation

1,2-Dibromoethane
(Excess Electrophile)

1-(2-Bromoethyl)-1H-pyrazole
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Solvent (DMF/MeCN)
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Dibromoethane

1,2-Di(1H-pyrazol-1-yl)ethane
(Unwanted Dimer)

Reaction with
excess Pyrazole

Click to download full resolution via product page

Figure 1: Synthetic pathway for 1-(2-bromoethyl)-1H-pyrazole, highlighting the critical risk of

dimer formation if stoichiometry is uncontrolled.

Key Reactivity: Nucleophilic Substitution
Once synthesized, the molecule acts as a "masked" pyrazole.

Reaction Type: S_N2 Substitution.

Mechanism: A nucleophile (Nu⁻) attacks the carbon bearing the bromine, displacing Br⁻.

Application: Synthesis of pyrazole-containing kinase inhibitors (e.g., modifying the solubility

or binding affinity of a drug candidate).
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Part 4: Safety & Handling (E-E-A-T)
As an alkylating agent, this compound poses specific hazards. It is chemically designed to

react with biological nucleophiles (DNA/Proteins), necessitating strict safety protocols.

GHS Hazard Classification
Hazard Code Statement Classification

H315 Causes skin irritation.[2] Warning

H319
Causes serious eye irritation.

[2]
Warning

H335
May cause respiratory

irritation.[2][6]
Warning

Handling Protocol:

Engineering Controls: Always handle inside a certified chemical fume hood.

PPE: Nitrile gloves (double-gloving recommended due to alkylating potential), safety

goggles, and lab coat.

Storage: Keep refrigerated (2-8°C) and under inert gas (Argon/Nitrogen) to prevent

hydrolysis or discoloration over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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